Cas no 5440-59-5 (Octadecanoic acid, 2-(acetylamino)-)

• Product Name: Octadecanoic acid, 2-(acetylamino)-
• CAS No: 5440-59-5
• MF: C₂₀H₃₉NO₃
• MW: 341.528566598892
• CID: 386232
• PubChem ID: 227966
• Update Time: 2025-04-19

Octadecanoic acid, 2-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 2-(acetylamino)-
• 2-acetamidooctadecanoic acid
• 2-(acetylamino)octadecanoic acid
• AC1L5FVO
• AC1Q5KZR
• AR-1C8400
• CTK1H4901
• NSC20190
• NSC-20190
• DTXSID30281128
• 5440-59-5
• acetamidostearic acid

• Inchi： 1S/C20H39NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(20(23)24)21-18(2)22/h19H,3-17H2,1-2H3,(H,21,22)(H,23,24)
• InChI Key： CWDGHGHIHCDSCH-UHFFFAOYSA-N
• SMILES： OC(C(CCCCCCCCCCCCCCCC)NC(C)=O)=O

Computed Properties

• Exact Mass: 341.29300
• Monoisotopic Mass: 341.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 0.949
• Boiling Point: 509.8°Cat760mmHg
• Flash Point: 262.1°C
• Refractive Index: 1.467
• PSA: 66.40000
• LogP: 5.83800